Cas no 1517886-51-9 (1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1517886-51-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6428765
• PubChem ID: 96862369
• Update Time: 2025-10-22

1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid
• 1517886-51-9
• EN300-1780739

• Inchi： 1S/C11H13NO3/c1-15-8-3-6-12-9(7-8)11(10(13)14)4-2-5-11/h3,6-7H,2,4-5H2,1H3,(H,13,14)
• InChI Key： RVCFQMZYORGNAG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CN=2)OC)CCC1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid

Comprehensive Guide to 1-(4-Methoxypyridin-2-yl)cyclobutane-1-carboxylic Acid (CAS No. 1517886-51-9)

1-(4-Methoxypyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 1517886-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a cyclobutane core linked to a 4-methoxypyridine moiety, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its unique structural properties and potential applications, particularly in drug discovery and development.

The molecular structure of 1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid combines a rigid cyclobutane ring with a methoxy-substituted pyridine, offering a balance of stability and reactivity. This makes it a valuable scaffold for designing novel therapeutic agents. Recent studies highlight its role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted drug delivery and precision medicine.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Efficient synthesis of 1517886-51-9 often involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to ensure high purity, a critical factor for pharmaceutical applications. These aspects are particularly relevant to researchers exploring green chemistry and sustainable synthesis practices.

In the context of market dynamics, the demand for 1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid is driven by its utility in developing small-molecule inhibitors and kinase modulators. The compound's versatility has positioned it as a sought-after building block in medicinal chemistry, especially for projects focusing on cancer therapeutics and neurodegenerative diseases. Industry reports suggest a steady growth in its procurement, reflecting broader trends in biopharmaceutical innovation.

From a regulatory standpoint, CAS 1517886-51-9 is not classified as a hazardous material, making it accessible for research and industrial use. However, proper handling protocols should always be followed to ensure safety. This aligns with the increasing emphasis on laboratory safety standards and chemical compliance, topics frequently searched by professionals in the field.

Looking ahead, the potential of 1-(4-methoxypyridin-2-yl)cyclobutane-1-carboxylic acid extends beyond current applications. With the rise of AI-driven drug discovery and computational chemistry, this compound is likely to play a pivotal role in virtual screening and molecular modeling. Its structural features make it an excellent candidate for exploring new structure-activity relationships (SAR), a hot topic in modern pharmacology.

In summary, 1517886-51-9 represents a fascinating intersection of chemistry and biology. Its unique properties, coupled with its relevance to cutting-edge research areas, ensure its continued importance in scientific advancement. Whether you're a synthetic chemist, a pharmaceutical researcher, or a supplier in the fine chemicals market, understanding this compound's capabilities is essential for staying at the forefront of innovation.